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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of anhydrous hydrazine (N₂H₄). The information is presented to support research,

development, and safety protocols involving this highly reactive compound. All quantitative data

is summarized in structured tables for ease of comparison, and detailed experimental

methodologies are provided for key analytical procedures.

Physical and Chemical Properties
Anhydrous hydrazine is a colorless, fuming, oily liquid with a pungent, ammonia-like odor.[1][2]

It is a powerful reducing agent and is highly reactive.[2] Proper handling and storage are critical

due to its flammability, toxicity, and potential for explosive decomposition under certain

conditions.

Summary of Physicochemical Data
The following tables summarize the key physicochemical properties of anhydrous hydrazine.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula N₂H₄ [3]

Molecular Weight 32.05 g/mol [1]

Appearance Colorless, fuming oily liquid [1][2]

Odor Ammonia-like [1][2]

Density 1.021 g/cm³ at 25 °C [3]

Melting Point 2 °C (35.6 °F) [2][3]

Boiling Point
113.5 °C (236.3 °F) at 760

mmHg
[1][2]

Vapor Pressure 14.4 mmHg at 25 °C (77°F) [1]

Table 2: Thermochemical and Solubility Properties

Property Value Reference(s)

Standard Enthalpy of

Formation (liquid, 298.15 K)
+50.63 kJ/mol [4]

Standard Enthalpy of

Formation (gas, 298.15 K)
+95.4 kJ/mol [4]

Solubility in Water Miscible [5]

Solubility in Organic Solvents

Soluble in methanol and

ethanol. Insoluble in

chloroform and ether.

[5]

Table 3: Safety and Reactivity Data
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Property Value Reference(s)

Flash Point 38 °C (100 °F) [2]

Autoignition Temperature 270 °C (518 °F) on glass [1]

Explosive Limits in Air 4.7% to 100% by volume [2]

Experimental Protocols
The following sections detail generalized experimental methodologies for determining key

physicochemical properties of anhydrous hydrazine. Extreme caution must be exercised when

performing these experiments due to the hazardous nature of hydrazine. All work should be

conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Density Determination
The density of anhydrous hydrazine can be accurately determined using a pycnometer.

Methodology:

Cleaning and Calibration: Thoroughly clean and dry a pycnometer of known volume.

Calibrate the pycnometer by filling it with deionized water of a known temperature and

weighing it. The density of water at that temperature is used to calculate the precise volume

of the pycnometer.

Sample Handling: In a fume hood, carefully fill the calibrated pycnometer with anhydrous

hydrazine. The temperature of the hydrazine should be controlled and recorded.

Measurement: Weigh the filled pycnometer.

Calculation: The density is calculated by dividing the mass of the hydrazine (mass of filled

pycnometer minus mass of empty pycnometer) by the calibrated volume of the pycnometer.

Melting Point Determination
The melting point of anhydrous hydrazine can be determined using a capillary melting point

apparatus.
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Methodology:

Sample Preparation: A small amount of anhydrous hydrazine is frozen. A small portion of the

frozen hydrazine is then quickly introduced into a capillary tube, which is then sealed.

Apparatus Setup: The sealed capillary tube is placed in a melting point apparatus.

Measurement: The sample is heated at a slow, controlled rate. The temperature at which the

solid first begins to melt and the temperature at which the last of the solid melts are recorded

as the melting point range. For a pure substance, this range should be narrow.

Boiling Point Determination
The boiling point can be determined using a micro-boiling point method to minimize the amount

of hazardous material.[6]

Methodology:

Apparatus Setup: A small amount of anhydrous hydrazine is placed in a small test tube. A

capillary tube, sealed at one end, is inverted and placed inside the test tube. The test tube is

then attached to a thermometer.

Heating: The assembly is heated in a controlled manner, for example, in a Thiele tube filled

with a suitable heating oil.

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

capillary tube. The heating is then discontinued.

Measurement: The temperature at which the bubbling stops and the liquid begins to enter

the capillary tube is recorded as the boiling point.[1][7][8][9]

Viscosity Measurement
The viscosity of anhydrous hydrazine can be determined using a capillary viscometer, such as

an Ubbelohde or Cannon-Fenske viscometer.[10][11]

Methodology:
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Apparatus Preparation: A clean, dry viscometer is selected. The viscometer constant is

determined by measuring the efflux time of a standard liquid of known viscosity and density.

Sample Loading: A known volume of anhydrous hydrazine is introduced into the viscometer

in a fume hood.

Temperature Control: The viscometer is placed in a constant temperature bath until the

sample reaches thermal equilibrium.

Measurement: The time taken for the liquid to flow between two calibrated marks on the

viscometer is measured.

Calculation: The kinematic viscosity is calculated by multiplying the efflux time by the

viscometer calibration constant. The dynamic viscosity can then be calculated by multiplying

the kinematic viscosity by the density of hydrazine at that temperature.

Surface Tension Measurement
The surface tension of anhydrous hydrazine can be measured using the pendant drop

method.

Methodology:

Apparatus Setup: A syringe with a needle of known diameter is filled with anhydrous

hydrazine. The syringe is mounted vertically in a sealed, temperature-controlled chamber

with an optical window.

Droplet Formation: A small drop of hydrazine is formed at the tip of the needle.

Image Capture: A high-resolution camera captures the profile of the pendant drop.

Analysis: The shape of the drop is analyzed using software that applies the Young-Laplace

equation to determine the surface tension based on the drop's geometry and the known

density of hydrazine.

Heat of Formation Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b178648?utm_src=pdf-body
https://www.benchchem.com/product/b178648?utm_src=pdf-body
https://www.benchchem.com/product/b178648?utm_src=pdf-body
https://www.benchchem.com/product/b178648?utm_src=pdf-body
https://www.benchchem.com/product/b178648?utm_src=pdf-body
https://www.benchchem.com/product/b178648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The standard enthalpy of formation of anhydrous hydrazine can be determined using bomb

calorimetry to measure its enthalpy of combustion.[12][13][14][15]

Methodology:

Sample Preparation: A known mass of anhydrous hydrazine is sealed in a sample holder

suitable for volatile liquids, such as a gelatin capsule or a specialized ampoule.

Bomb Assembly: The sample holder is placed in the bomb calorimeter, and a fuse wire is

arranged to ensure ignition. The bomb is then sealed and pressurized with a known excess

of pure oxygen.

Calorimetry: The bomb is placed in a calorimeter bucket containing a known mass of water.

The sample is ignited, and the temperature change of the water is precisely measured.

Calibration: The heat capacity of the calorimeter system is determined by combusting a

standard substance with a known heat of combustion, such as benzoic acid.

Calculation: The heat of combustion of hydrazine is calculated from the temperature rise

and the heat capacity of the calorimeter, with corrections made for the heat of formation of

nitric acid (from the nitrogen in the sample) and any unburned material. The standard

enthalpy of formation is then calculated from the enthalpy of combustion using Hess's Law

and the known standard enthalpies of formation of the combustion products (N₂(g) and

H₂O(l)).

Solubility Determination
The solubility of anhydrous hydrazine in various organic solvents can be determined by

preparing a saturated solution and measuring the concentration of hydrazine.[16][17]

Methodology:

Preparation of Saturated Solution: An excess amount of anhydrous hydrazine is added to a

known volume of the desired solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure that equilibrium is reached and a saturated solution is formed.
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Sample Collection: A sample of the supernatant is carefully withdrawn and filtered to remove

any undissolved hydrazine.

Concentration Analysis: The concentration of hydrazine in the filtered, saturated solution is

determined using a suitable analytical method, such as titration or a colorimetric method.[16]

[17] A common colorimetric method involves the reaction of hydrazine with p-

dimethylaminobenzaldehyde to form a yellow azine, the absorbance of which can be

measured spectrophotometrically.

Decomposition Pathways
Anhydrous hydrazine can decompose through several pathways, depending on the conditions.

The two primary decomposition routes are the thermal and catalytic pathways.

Thermal Decomposition
At elevated temperatures, anhydrous hydrazine undergoes thermal decomposition. The

primary products are ammonia (NH₃), nitrogen (N₂), and hydrogen (H₂).[18] The reaction

mechanism is complex and involves several radical intermediates, including N₂H₃, NH₂, and

N₂H₂.[18][19]
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A simplified representation of the thermal decomposition pathway of anhydrous hydrazine.

Catalytic Decomposition
The decomposition of hydrazine can be catalyzed by various metals, with iridium being a

particularly effective catalyst.[20][21][22][23] The catalytic pathway generally favors the

formation of nitrogen and hydrogen, making it highly exothermic and useful for propulsion

applications. The mechanism involves the adsorption of hydrazine onto the catalyst surface,

followed by a series of dehydrogenation steps.
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A generalized pathway for the catalytic decomposition of hydrazine on an iridium surface.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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